(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-isobutyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-furan-2-ylmethylideneamino]-N-(2-methylpropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C20H20N6O2/c1-12(2)10-22-20(27)16-17-19(25-15-8-4-3-7-14(15)24-17)26(18(16)21)23-11-13-6-5-9-28-13/h3-9,11-12H,10,21H2,1-2H3,(H,22,27)/b23-11+
• InChI Key: YQBQLDMKLITYJM-FOKLQQMPSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC=CO4)N
• Isomeric SMILES: CC(C)CNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC=CO4)N
• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol

Description

(E)-2-amino-1-((furan-2-ylmethylene)amino)-N-isobutyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C20H20N6O2 and its molecular weight is 376.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

Research has explored the synthesis and properties of similar compounds, such as 2-(furan-2-yl)thiazolo[5,4-f]quinoline, which involved coupling and treatment processes to obtain various derivatives. These processes have implications in understanding the chemical behavior and potential applications of related compounds like (E)-2-amino-1-((furan-2-ylmethylene)amino)-N-isobutyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (El’chaninov & Aleksandrov, 2017).

Reactivity with Other Compounds

The reactivity of related pyrrole-2,3-diones with hydrazine hydrate and o-phenylenediamine has been studied, leading to derivatives like pyrazole-3-carboxamide and quinoxaline-2-one. Such studies are significant for understanding the reactivity patterns of similar compounds like the one (Sarıpınar, Karatas, & Ilhan, 2007).

Electrophilic Substitution Reactions

Another study focused on electrophilic substitution reactions of 2-(furan-2-yl)thiazolo[4,5-f]quinoline, which helps in understanding the electrophilic behavior that might be exhibited by this compound (Aleksandrov, El’chaninov, & Zablotskii, 2019).

Potential in Biological Applications

A study on N-Pyridin-2-ylmethyl and N-Quinolin-2-ylmethyl substituted ethane-1,2-diamines, which bear structural similarities to the compound , has shown potential in forming complexes with metal ions and applications in targeted delivery to biological sites (Yang et al., 2017).

Mechanism of Action

Target of Action

The compound, also known as 2-amino-1-[(E)-[(furan-2-yl)methylidene]amino]-N-(2-methylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, is a derivative of quinoxaline . Quinoxaline derivatives have been found to interact with a variety of targets, receptors, and microorganisms . .

Mode of Action

Quinoxaline derivatives have been found to exhibit a wide range of biological activities, including anti-cancer, anti-microbial, anti-convulsant, anti-tuberculosis, anti-malarial, anti-leishmanial, anti-hiv, anti-inflammatory, anti-oxidant, anti-alzheimer’s, anti-diabetic, anti-covid, anti-dengue, anti-parkinsons, 5ht3 receptor antagonist, and anti-amoebiasis activities .

Biochemical Pathways

Quinoxaline derivatives have been found to interact with a variety of biochemical pathways due to their wide range of biological activities .

Result of Action

Given the wide range of biological activities exhibited by quinoxaline derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .